N-(3-ethoxypropyl)-3-iodobenzamide

• IUPAC Name: N-(3-ethoxypropyl)-3-iodobenzamide
• InChI: InChI=1S/C12H16INO2/c1-2-16-8-4-7-14-12(15)10-5-3-6-11(13)9-10/h3,5-6,9H,2,4,7-8H2,1H3,(H,14,15)
• InChI Key: ABUDPTDPSXIZNH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC(=CC=C1)I
• Molecular Formula: C12H16INO2
• Molecular Weight: 333.16 g/mol

Description

N-(3-ethoxypropyl)-3-iodobenzamide, commonly known as EIBZ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the study of various physiological and biochemical processes.

Scientific Research Applications

EIBZ has been extensively used in scientific research to study the function of the sigma-1 receptor, which is a transmembrane protein that is involved in various physiological and biochemical processes. EIBZ is a selective sigma-1 receptor ligand and has been shown to modulate the sigma-1 receptor function both in vitro and in vivo. This makes EIBZ an ideal tool for investigating the role of the sigma-1 receptor in various biological processes.

Mechanism of Action

EIBZ acts as a selective sigma-1 receptor agonist, which means that it binds to the sigma-1 receptor and activates its function. The sigma-1 receptor is involved in various cellular processes, including calcium signaling, lipid metabolism, and protein folding. Activation of the sigma-1 receptor by EIBZ has been shown to modulate these processes and has been implicated in various physiological and pathological conditions.
Biochemical and Physiological Effects
EIBZ has been shown to have various biochemical and physiological effects, including modulation of calcium signaling, neuroprotection, and anti-inflammatory effects. EIBZ has been shown to protect neurons from oxidative stress and excitotoxicity, which makes it a potential therapeutic agent for neurodegenerative diseases. EIBZ has also been shown to have anti-inflammatory effects by modulating the function of microglia, which are immune cells in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EIBZ in lab experiments is its selectivity for the sigma-1 receptor, which allows for precise modulation of the sigma-1 receptor function. EIBZ is also relatively stable and easy to synthesize, which makes it a convenient tool for scientific research. However, one limitation of using EIBZ is its potential off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on EIBZ, including the investigation of its potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. EIBZ may also have potential applications in the treatment of pain, addiction, and depression. Further research is needed to fully understand the mechanism of action of EIBZ and its potential therapeutic applications. Additionally, the development of more selective sigma-1 receptor ligands may help to overcome some of the limitations of using EIBZ in scientific research.
Conclusion
In conclusion, EIBZ is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the study of various physiological and biochemical processes. EIBZ is a selective sigma-1 receptor ligand and has been extensively used in scientific research to study the function of the sigma-1 receptor. EIBZ has various biochemical and physiological effects, including modulation of calcium signaling, neuroprotection, and anti-inflammatory effects. EIBZ has several advantages and limitations for lab experiments, and there are several future directions for research on EIBZ, including its potential therapeutic applications in neurodegenerative diseases.